Cas no 1806818-32-5 (Ethyl 3,6-dibromo-2-(difluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 3,6-dibromo-2-(difluoromethyl)pyridine-5-acetate
• CAS No: 1806818-32-5
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4850116
• Update Time: 2025-08-05

Ethyl 3,6-dibromo-2-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,6-dibromo-2-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H9Br2F2NO2/c1-2-17-7(16)4-5-3-6(11)8(10(13)14)15-9(5)12/h3,10H,2,4H2,1H3
• InChI Key： AUPKXXWVBNJJBB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(F)F)=N1)Br)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3,6-dibromo-2-(difluoromethyl)pyridine-5-acetate

Comprehensive Overview of Ethyl 3,6-dibromo-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1806818-32-5)

Ethyl 3,6-dibromo-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1806818-32-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and dibromo substitutions, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining halogenated and fluorinated groups, makes it a valuable intermediate for synthesizing complex molecules.

The growing interest in fluorinated compounds and halogenated pyridines has positioned Ethyl 3,6-dibromo-2-(difluoromethyl)pyridine-5-acetate as a subject of extensive research. Researchers are particularly intrigued by its role in developing bioactive molecules and crop protection agents. The compound's ability to act as a building block for heterocyclic chemistry aligns with current trends in sustainable and efficient synthetic methodologies.

One of the most frequently searched questions related to this compound is: "What are the applications of Ethyl 3,6-dibromo-2-(difluoromethyl)pyridine-5-acetate in drug development?" Studies suggest that its structural features, such as the difluoromethyl group, enhance metabolic stability and bioavailability, making it a promising candidate for medicinal chemistry. Additionally, its halogenated pyridine core is often utilized in designing kinase inhibitors and antimicrobial agents.

Another hot topic in the scientific community is the environmental impact of halogenated compounds. While Ethyl 3,6-dibromo-2-(difluoromethyl)pyridine-5-acetate is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles. Researchers are exploring eco-friendly alternatives for introducing fluorine and bromine into organic molecules, which could further enhance the sustainability of this compound's applications.

From a technical perspective, the synthesis of Ethyl 3,6-dibromo-2-(difluoromethyl)pyridine-5-acetate involves multi-step reactions, including halogenation and esterification. Its purity and stability are critical for ensuring reproducibility in downstream applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, addressing another common query: "How is Ethyl 3,6-dibromo-2-(difluoromethyl)pyridine-5-acetate analyzed?"

In summary, Ethyl 3,6-dibromo-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1806818-32-5) represents a versatile and innovative compound in modern chemistry. Its relevance to drug discovery, agrochemical development, and material science underscores its importance in both academic and industrial settings. As research continues to uncover new applications, this compound is poised to remain a focal point in the advancement of fluorinated and halogenated organic chemistry.